Cas no 893926-49-3 (2-{1-(2,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-{1-(2,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide
• CAS No: 893926-49-3
• MF: C₂₃H₂₃N₅O₂S
• MW: 433.52602314949
• CID: 6032857
• PubChem ID: 18561888
• Update Time: 2025-11-01

2-{1-(2,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide
• 2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-(4-ethoxyphenyl)acetamide
• Acetamide, 2-[[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]thio]-N-(4-ethoxyphenyl)-
• F1874-0951
• 2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(4-ethoxyphenyl)acetamide
• 2-{[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide
• 893926-49-3
• AKOS024615723

• Inchi： 1S/C23H23N5O2S/c1-4-30-18-8-6-17(7-9-18)27-21(29)13-31-23-19-12-26-28(22(19)24-14-25-23)20-10-5-15(2)11-16(20)3/h5-12,14H,4,13H2,1-3H3,(H,27,29)
• InChI Key： HOQLVFWMLOSUEE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1N=CN=C2N(C3=CC=C(C)C=C3C)N=CC2=1

Computed Properties

• Exact Mass: 433.15724617g/mol
• Monoisotopic Mass: 433.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 623.5±55.0 °C(Predicted)
• pka: 12.23±0.70(Predicted)

Additional information on 2-{1-(2,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide

Introduction to 2-{1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide (CAS No. 893926-49-3)

2-{1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide, with the CAS number 893926-49-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 2-{1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide is characterized by a pyrazolopyrimidine core linked to a sulfanyl group and an acetamide moiety. The presence of these functional groups imparts unique pharmacological properties to the molecule. Specifically, the pyrazolopyrimidine scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets, such as kinases and receptors.

Recent studies have highlighted the potential of 2-{1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action involves the inhibition of specific kinases that are crucial for cancer cell survival and proliferation.

In addition to its anticancer properties, 2-{1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide has shown promising anti-inflammatory effects. A research group from the University of California reported that this compound effectively reduces inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be a valuable candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic profile of 2-{1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide has also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical development. Moreover, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthetic route for preparing 2-{1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide involves a multi-step process that includes the formation of the pyrazolopyrimidine core and subsequent functionalization steps. The synthesis is scalable and can be optimized for large-scale production, which is essential for clinical trials and commercialization.

In conclusion, 2-{1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide (CAS No. 893926-49-3) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are focused on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to evaluate its potential as a novel therapeutic agent.